Cas no 2060039-95-2 (N-methoxy-N,2,6-trimethylpiperidine-4-carboxamide)

• Product Name: N-methoxy-N,2,6-trimethylpiperidine-4-carboxamide
• CAS No: 2060039-95-2
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD30500930
• CID: 5173596
• PubChem ID: 131441924
• Update Time: 2025-07-19

N-methoxy-N,2,6-trimethylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide, N-methoxy-N,2,6-trimethyl-
• N-methoxy-N,2,6-trimethylpiperidine-4-carboxamide

• MDL： MFCD30500930
• Inchi： 1S/C10H20N2O2/c1-7-5-9(6-8(2)11-7)10(13)12(3)14-4/h7-9,11H,5-6H2,1-4H3
• InChI Key： KEFPHPRHGFKNQJ-UHFFFAOYSA-N
• SMILES： N1C(C)CC(C(N(OC)C)=O)CC1C

Additional information on N-methoxy-N,2,6-trimethylpiperidine-4-carboxamide

N-methoxy-N,2,6-trimethylpiperidine-4-carboxamide (CAS No. 2060039-95-2): A Novel Compound with Promising Therapeutic Potential

N-methoxy-N,2,6-trimethylpiperidine-4-carboxamide, identified by its CAS No. 2060039-95-2, is a structurally unique compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and biotechnological research. This molecule belongs to the class of N-alkoxy-N-substituted piperidine derivatives, which are known for their diverse pharmacological profiles, including modulatory effects on ion channels, neurotransmitter receptors, and enzyme activity. The 4-carboxamide functional group and the trimethylpiperidine ring system are key structural features that contribute to its biological activity and chemical stability.

The synthetic pathway of N-methoxy-N,2,6-trimethylpiperidine-4-carboxamide involves a multi-step process, including the formation of the piperidine ring through ring-closure reactions and the introduction of the methoxy and carboxamide functionalities via nucleophilic substitution. Recent advancements in asymmetric catalysis have enabled the efficient synthesis of this compound with high stereochemical purity, which is critical for its application in drug development. Studies published in 2023 have demonstrated that the trimethylpiperidine scaffold provides enhanced metabolic stability compared to traditional piperidine derivatives, making it a promising candidate for oral drug delivery systems.

One of the most notable applications of N-methoxy-N,2,6-trimethylpiperidine-4-carboxamide is its potential role in modulating neurotransmitter signaling pathways. Research published in 2024 highlights its ability to selectively interact with serotonin receptor subtypes (5-HT2A and 5-HT1B), suggesting its potential as a therapeutic agent for neurological disorders such as migraine and anxiety. The methoxy group in the molecule is believed to enhance its lipophilicity, facilitating membrane penetration and receptor binding. Additionally, the carboxamide functionality contributes to its ability to form hydrogen bonds with target proteins, thereby improving binding affinity and specificity.

Recent studies have also explored the anti-inflammatory properties of N-methoxy-N,2,6-trimethylpiperidine-4-carboxamide. A 2023 paper published in Journal of Medicinal Chemistry reported that this compound exhibits significant inhibitory activity against pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action appears to involve the modulation of NF-κB signaling pathways, which are central to the regulation of immune responses. These findings suggest potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The biocompatibility of N-methoxy-N,2,6-trimytlpiperidine-4-carboxamide has been evaluated in preclinical models, with results indicating low cytotoxicity and good tolerability. A 2024 study published in Pharmaceutical Research demonstrated that the compound exhibits minimal toxicity in liver and kidney tissues, even at high concentrations. This is attributed to the hydrophobic-hydrophilic balance of its molecular structure, which allows for efficient renal excretion and reduced accumulation in vital organs.

In the field of drug delivery systems, N-methoxy-N,2,6-trimethylpiperidine-4-carboxamide has shown promise as a prodrug carrier for hydrophilic therapeutic agents. Its ability to form hydrogen bonds with drug molecules enables the controlled release of active compounds in the target tissue. This property has been leveraged in the development of targeted drug delivery systems for cancer therapy, where the compound acts as a carrier for chemotherapeutic agents, enhancing their bioavailability and reducing systemic toxicity.

Current research is also focused on the synthetic optimization of N-methoxy-N,2,6-trimethylpiperidine-4-carboxamide to improve its scalability and cost-effectiveness. A 2023 study in Organic & Biomolecular Chemistry reported the development of a green synthesis method using catalytic processes that minimize waste and energy consumption. This approach not only enhances the environmental sustainability of the synthesis but also reduces the production costs, making the compound more viable for large-scale pharmaceutical applications.

The potential therapeutic applications of N-methoxy-N,2,6-trimethylpiperidine-4-carboxamide are still under active investigation. Researchers are exploring its role in neurodegenerative diseases such as Alzheimer's and Parkinson's, where its ability to modulate neurotransmitter systems could provide therapeutic benefits. Additionally, its anti-inflammatory and anti-cancer properties suggest potential applications in the treatment of chronic diseases and malignancies.

In conclusion, N-methoxy-N,2,6-trimethylpiperidine-4-carboxamide is a versatile compound with a wide range of potential applications in pharmaceutical and biotechnological research. Its unique structural features and biological activity make it a promising candidate for the development of new therapeutic agents. Ongoing research is focused on optimizing its synthesis, understanding its mechanisms of action, and exploring its potential in various disease models. As the field of medicinal chemistry continues to advance, the role of this compound in drug discovery and development is likely to grow significantly.

For further information on the synthesis, biological activity, and potential applications of N-methoxy-N,2,6-trimethylpiperidine-4-carboxamide, readers are encouraged to refer to recent publications in peer-reviewed journals and scientific databases. These resources provide detailed insights into the latest advancements and challenges in the study of this compound.